Cas no 1246548-88-8 (3-Hydroxy-N-(4-phenyl-2-thiazolyl)benzamide)

• Product Name: 3-Hydroxy-N-(4-phenyl-2-thiazolyl)benzamide
• CAS No: 1246548-88-8
• MF: C₁₆H₁₂N₂O₂S
• MW: 296.343682289124
• CID: 6061824
• PubChem ID: 144067251
• Update Time: 2025-05-24

3-Hydroxy-N-(4-phenyl-2-thiazolyl)benzamide Chemical and Physical Properties

Names and Identifiers

• DTXSID601263827
• EN300-7547674
• 3-hydroxy-N-(4-phenyl-1,3-thiazol-2-yl)benzamide
• 3-Hydroxy-N-(4-phenyl-2-thiazolyl)benzamide
• 1246548-88-8

• Inchi： 1S/C16H12N2O2S/c19-13-8-4-7-12(9-13)15(20)18-16-17-14(10-21-16)11-5-2-1-3-6-11/h1-10,19H,(H,17,18,20)
• InChI Key： ZDNGPAXXVMIUCE-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1NC(C1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 296.06194880g/mol
• Monoisotopic Mass: 296.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.5Ų

Additional information on 3-Hydroxy-N-(4-phenyl-2-thiazolyl)benzamide

Comprehensive Overview of 3-Hydroxy-N-(4-phenyl-2-thiazolyl)benzamide (CAS No. 1246548-88-8): Properties, Applications, and Research Insights

3-Hydroxy-N-(4-phenyl-2-thiazolyl)benzamide, with the CAS registry number 1246548-88-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and benzamide moieties, exhibits promising biological activities, making it a subject of interest for drug discovery and development. Its molecular structure combines a hydroxybenzamide group with a phenylthiazole scaffold, which is known for its versatility in medicinal chemistry.

In recent years, the demand for thiazole derivatives has surged due to their broad-spectrum applications in treating various health conditions. Researchers are particularly intrigued by the potential of 3-Hydroxy-N-(4-phenyl-2-thiazolyl)benzamide as a modulator of specific enzymatic pathways. Its anti-inflammatory and antioxidant properties have been explored in preclinical studies, aligning with the growing focus on natural product-inspired drug design and targeted therapy. These attributes make it a compelling candidate for further investigation in the context of chronic diseases and age-related disorders.

The synthesis of CAS No. 1246548-88-8 involves multi-step organic reactions, often starting from 3-hydroxybenzoic acid and 4-phenyl-2-aminothiazole. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's solubility in polar solvents like DMSO and methanol facilitates its use in in vitro assays, while its stability under controlled conditions ensures reliable experimental outcomes.

From an industrial perspective, 3-Hydroxy-N-(4-phenyl-2-thiazolyl)benzamide is often procured by research laboratories and pharmaceutical companies engaged in high-throughput screening programs. Its relevance to cancer research and neurodegenerative diseases has been highlighted in several peer-reviewed publications, reflecting its potential as a lead compound for novel therapeutics. Additionally, its mechanism of action is being studied in the context of signal transduction inhibition, a hot topic in precision medicine.

Environmental and safety considerations for CAS No. 1246548-88-8 are also critical. While it is not classified as hazardous under current regulations, proper handling protocols are recommended to minimize exposure. The compound's biodegradability and ecotoxicological profile are under evaluation, addressing the increasing emphasis on green chemistry and sustainable drug development.

In summary, 3-Hydroxy-N-(4-phenyl-2-thiazolyl)benzamide represents a fascinating intersection of chemical innovation and therapeutic potential. Its study contributes to the broader understanding of heterocyclic compounds and their role in modern medicine. As research progresses, this compound may pave the way for breakthroughs in personalized healthcare and disease prevention, resonating with today's scientific and societal priorities.